Cas no 62559-48-2 (1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-)
62559-48-2 structure
Product Name:1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-
CAS No:62559-48-2
MF:C18H18N4O14
MW:514.353925228119
CID:440152
PubChem ID:12336096
Update Time:2025-04-19
1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-
- 1,3,5-trimethoxy-2,4-dinitro-6-(2,4,6-trimethoxy-3,5-dinitrophenyl)benzene
- DTXSID50491348
- 62559-48-2
- 2,2',4,4',6,6'-Hexamethoxy-3,3',5,5'-tetranitro-1,1'-biphenyl
-
- Inchi: 1S/C18H18N4O14/c1-31-13-7(14(32-2)10(20(25)26)17(35-5)9(13)19(23)24)8-15(33-3)11(21(27)28)18(36-6)12(22(29)30)16(8)34-4/h1-6H3
- InChI Key: QGIJCGFQJRTCMY-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C(=C(C=1C1C(=C(C(=C(C=1OC)[N+](=O)[O-])OC)[N+](=O)[O-])OC)OC)[N+](=O)[O-])OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 514.08194
- Monoisotopic Mass: 514.08195126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 239Ų
Experimental Properties
- PSA: 227.94
1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro- Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
62559-48-2 (1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-) Related Products
- 29027-13-2(Benzene,2-methoxy-1-methyl-3,5-dinitro-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk